(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(3,4,5-trimethoxyphenyl)methanone

• IUPAC Name: (2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C20H22N2O4S/c1-24-16-11-15(12-17(25-2)18(16)26-3)19(23)22-10-9-21-20(22)27-13-14-7-5-4-6-8-14/h4-8,11-12H,9-10,13H2,1-3H3
• InChI Key: PCDCEVMLCVKHHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2CCN=C2SCC3=CC=CC=C3
• Molecular Formula: C20H22N2O4S
• Molecular Weight: 386.5 g/mol
• CAS No.: 851863-87-1

Description

(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(3,4,5-trimethoxyphenyl)methanone is a useful research compound. Its molecular formula is C20H22N2O4S and its molecular weight is 386.47. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity

• Study Findings: A study by Mullagiri et al. (2018) synthesized a series of new conjugates related to (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(3,4,5-trimethoxyphenyl)methanone. These conjugates showed considerable cytotoxicity against various human cancer cell lines, including prostate, lung, cervical, and breast cancer cells. The compounds were found to inhibit microtubule assembly formation, suggesting potential as antiproliferative agents.

Antimicrobial and Antioxidant Activities

• Study Findings: Research conducted by Bassyouni et al. (2012) involved synthesizing derivatives of this compound. These derivatives were evaluated for their antioxidant and antimicrobial activities, showing significant results against pathogens like Staphylococcus aureus, Salmonella typhimurium, and Candida albicans.

Synthesis and Characterization

• Study Findings: The work by Wang et al. (2017) involved the synthesis and characterization of V-shaped ligands with N-heterocycles, including compounds similar to this compound. Their crystal structures were analyzed, offering insights into the molecular arrangements and potential applications in materials science.

Electrochemical and Optical Properties

• Study Findings: Anand and Muthusamy (2018) investigated benzimidazole monomers related to this compound. They studied their optical, electrical, electrochemical, and thermal properties, with potential applications in electronics and materials science. The study is detailed in Anand and Muthusamy (2018).